Cas no 1185298-38-7 (N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride)

• Product Name: N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride
• CAS No: 1185298-38-7
• MF: C₁₁H₁₅Cl₂N₃
• MW: 260.162900209427
• CID: 1070719
• PubChem ID: 45074992
• Update Time: 2025-04-20

N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride
• 1-(4-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanaminedihydrochloride
• BS-26155
• N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanaminedihydrochloride
• 1185298-38-7
• N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine diHCl
• 1-(4-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride
• AKOS015845069
• N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride, AldrichCPR
• methyl({[4-(pyrazol-1-yl)phenyl]methyl})amine dihydrochloride
• N-methyl-1-(4-pyrazol-1-ylphenyl)methanamine;dihydrochloride

• MDL： MFCD06801105
• Inchi： 1S/C11H13N3.2ClH/c1-12-9-10-3-5-11(6-4-10)14-8-2-7-13-14;;/h2-8,12H,9H2,1H3;2*1H
• InChI Key： VOXTUGGGNPSTBL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=CC=N1)C1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 259.064
• Monoisotopic Mass: 259.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8A^2

N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT